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Compound of Interest

Compound Name: Basic Yellow 87
CAS No.: 116844-55-4
Cat. No.: B1141925
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Basic
Yellow 87 in various solvents. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on delivering precise data and actionable
experimental protocols.

Core Data Presentation: Solubility of Basic Yellow
87

The following table summarizes the known quantitative and qualitative solubility data for Basic
Yellow 87. It is important to note that while water solubility is well-documented, quantitative
data in organic solvents is limited in publicly available literature.
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Chemical - Temperature
Solvent Solubility Notes
Formula (°C)
As the
Water H20 40 g/L 20 methosulfate
salt.[1][2]
Qualitative data;
specific
- guantitative
Ethanol C2HsOH Soluble Not Specified
values are not
readily available.
[3]
Data not
Methanol CHsOH ) - -
available
Data not
Acetone C3HeO ) - -
available
Solvent residue
may be present
in the dye
Data not
Isopropanol CsHsO ) - powder,
available

suggesting its
use in synthesis

or purification.[2]

Physicochemical Properties Influencing Solubility:

e Log P (Octanol-Water Partition Coefficient): -1.69. This value indicates a high degree of

hydrophilicity, suggesting a preference for polar solvents like water over non-polar organic
solvents.[4][5][6][7]

o Chemical Class: Cationic Dye. The ionic nature of cationic dyes generally leads to good

solubility in polar solvents.

Experimental Protocols: Determining Dye Solubility
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While specific experimental protocols for determining the solubility of Basic Yellow 87 in various
organic solvents are not extensively detailed in the available literature, a general methodology
can be followed. The following is a standard protocol for determining the solubility of a dye in a
given solvent.

Objective: To determine the saturation solubility of Basic Yellow 87 in a specific organic solvent
at a controlled temperature.

Materials:

o Basic Yellow 87 powder

e Selected organic solvent (e.g., ethanol, methanol, acetone)
e Analytical balance

e Volumetric flasks

e Magnetic stirrer and stir bars

o Constant temperature bath or incubator

e Spectrophotometer (UV-Vis)

» Syringe filters (0.45 um)

» Pipettes and other standard laboratory glassware
Procedure:

e Preparation of a Saturated Solution:

o Add an excess amount of Basic Yellow 87 powder to a known volume of the organic
solvent in a sealed container (e.g., a screw-cap vial or flask). The excess is to ensure that
saturation is reached.

o Place the container in a constant temperature bath set to the desired temperature (e.g., 25
°C).
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o Stir the mixture vigorously using a magnetic stirrer for a prolonged period (e.g., 24-48
hours) to ensure equilibrium is reached.

o Sample Collection and Preparation:
o After the equilibration period, stop the stirring and allow the undissolved solid to settle.
o Carefully withdraw a known volume of the supernatant using a pipette.

o Filter the collected supernatant through a syringe filter to remove any undissolved
particles.

e Analysis:

o Prepare a series of dilutions of the filtered saturated solution with the same organic
solvent.

o Measure the absorbance of each dilution at the wavelength of maximum absorbance
(Amax) for Basic Yellow 87 using a UV-Vis spectrophotometer.

o Create a calibration curve by plotting absorbance versus concentration using known
standards of Basic Yellow 87 in the same solvent.

o Use the absorbance of the diluted saturated solution and the calibration curve to
determine the concentration of Basic Yellow 87 in the saturated solution.

» Calculation of Solubility:

o The solubility is expressed as the concentration of the dye in the saturated solution (e.g.,
in g/L or mg/mL).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for determining the solubility of a
compound like Basic Yellow 87.
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Caption: Workflow for determining the solubility of Basic Yellow 87.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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